Cas no 171880-76-5 (2-Quinoxalinecarbonitrile,6,7-dimethyl-, 1,4-dioxide)

• Product Name: 2-Quinoxalinecarbonitrile,6,7-dimethyl-, 1,4-dioxide
• CAS No: 171880-76-5
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 111425
• PubChem ID: 10703868
• Update Time: 2025-04-18

2-Quinoxalinecarbonitrile,6,7-dimethyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonitrile,6,7-dimethyl-, 1,4-dioxide
• 2-Quinoxalinecarbonitrile, 6,7-dimethyl-, 1,4-dioxide (9CI)
• 6,7-dimethyl-1-oxido-4-oxoquinoxalin-4-ium-2-carbonitrile
• CHEMBL142034
• 171880-76-5

• Inchi： 1S/C11H9N3O2/c1-7-3-10-11(4-8(7)2)14(16)9(5-12)6-13(10)15/h3-4,6H,1-2H3
• InChI Key： DEPCNRPDWXQSTI-UHFFFAOYSA-N
• SMILES： [O-]N1C(C#N)=C[N+](C2C=C(C)C(C)=CC1=2)=O

Computed Properties

• Exact Mass: 215.06957
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 77.67